3-amino-4-(4-methoxyphenyl)-9-oxo-N-phenyl-9H-indeno[2,1-b]thieno[3,2-e]pyridine-2-carboxamide

• Molecular Formula: C28H19N3O3S
• Molecular Weight: 477.5 g/mol
• IUPAC Name: 14-amino-16-(4-methoxyphenyl)-8-oxo-N-phenyl-12-thia-10-azatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6,10,13,15-heptaene-13-carboxamide
• InChI: InChI=1S/C28H19N3O3S/c1-34-17-13-11-15(12-14-17)20-21-18-9-5-6-10-19(18)25(32)24(21)31-28-22(20)23(29)26(35-28)27(33)30-16-7-3-2-4-8-16/h2-14H,29H2,1H3,(H,30,33)
• InChI Key: OGAJFUGMBZGONP-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=C3C(=C(SC3=NC4=C2C5=CC=CC=C5C4=O)C(=O)NC6=CC=CC=C6)N

Description

3-amino-4-(4-methoxyphenyl)-9-oxo-N-phenyl-9H-indeno[2,1-b]thieno[3,2-e]pyridine-2-carboxamide is a potential drug candidate that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of indeno[2,1-b]thieno[3,2-e]pyridines, which have been reported to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 3-amino-4-(4-methoxyphenyl)-9-oxo-N-phenyl-9H-indeno[2,1-b]thieno[3,2-e]pyridine-2-carboxamide is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. The compound has also been reported to inhibit bacterial and fungal growth by disrupting their cell membranes.
Biochemical and Physiological Effects:
3-amino-4-(4-methoxyphenyl)-9-oxo-N-phenyl-9H-indeno[2,1-b]thieno[3,2-e]pyridine-2-carboxamide has been reported to exhibit a wide range of biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, bacteria, and fungi. The compound has also been reported to exhibit anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-4-(4-methoxyphenyl)-9-oxo-N-phenyl-9H-indeno[2,1-b]thieno[3,2-e]pyridine-2-carboxamide in lab experiments include its potential as a multi-targeted drug candidate. The compound has been reported to exhibit anticancer, antibacterial, and antifungal activities, making it a promising candidate for further research. However, the limitations of using this compound in lab experiments include its complex synthesis method and limited availability.

Future Directions

There are several future directions for the research on 3-amino-4-(4-methoxyphenyl)-9-oxo-N-phenyl-9H-indeno[2,1-b]thieno[3,2-e]pyridine-2-carboxamide. These include:
1. Further studies on the mechanism of action of the compound to better understand its biological activities.
2. Development of more efficient and scalable synthesis methods to increase the availability of the compound for research.
3. Studies on the pharmacokinetics and pharmacodynamics of the compound to evaluate its potential as a drug candidate.
4. Investigation of the compound's potential as a treatment for other diseases, such as inflammation and viral infections.
5. Studies on the structure-activity relationship of the compound to identify more potent analogs.

Synthesis Methods

The synthesis of 3-amino-4-(4-methoxyphenyl)-9-oxo-N-phenyl-9H-indeno[2,1-b]thieno[3,2-e]pyridine-2-carboxamide has been reported in the literature. The synthesis involves the reaction of 4-methoxybenzaldehyde, 2-thiophenecarboxylic acid, and 2-aminobenzonitrile in the presence of a catalyst and a solvent. The product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

3-amino-4-(4-methoxyphenyl)-9-oxo-N-phenyl-9H-indeno[2,1-b]thieno[3,2-e]pyridine-2-carboxamide has been studied for its potential applications in scientific research. It has been reported to exhibit anticancer, antibacterial, and antifungal activities. The compound has also been studied for its potential use as an anti-inflammatory agent.